Cas no 2229203-47-6 (2-(1-bromopropan-2-yl)-6-ethoxyphenol)

• Product Name: 2-(1-bromopropan-2-yl)-6-ethoxyphenol
• CAS No: 2229203-47-6
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5860897
• PubChem ID: 165688678
• Update Time: 2025-05-19

2-(1-bromopropan-2-yl)-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-6-ethoxyphenol
• 2229203-47-6
• EN300-1906763

• Inchi： 1S/C11H15BrO2/c1-3-14-10-6-4-5-9(11(10)13)8(2)7-12/h4-6,8,13H,3,7H2,1-2H3
• InChI Key： ZDJMWWNLCKEEBN-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=C(C=1O)OCC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(1-bromopropan-2-yl)-6-ethoxyphenol

Introduction to 2-(1-bromopropan-2-yl)-6-ethoxyphenol (CAS No. 2229203-47-6)

2-(1-bromopropan-2-yl)-6-ethoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229203-47-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its unique structural framework, which includes a brominated propyl side chain and an ethoxy substituent on the aromatic ring. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 2-(1-bromopropan-2-yl)-6-ethoxyphenol consists of a benzene ring substituted at the 6-position with an ethoxy group (-OCH₂CH₃) and at the 2-position with a propyl group that is further brominated at the terminal carbon. This arrangement imparts distinct chemical properties, including reactivity patterns that are useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on phenolic compounds due to their broad spectrum of biological activities. The presence of both bromine and ethoxy groups in 2-(1-bromopropan-2-yl)-6-ethoxyphenol enhances its potential as a pharmacophore in drug discovery. Specifically, the bromine atom serves as a handle for further functionalization via palladium-catalyzed reactions, while the ethoxy group contributes to metabolic stability and solubility profiles, which are critical factors in pharmaceutical development.

One of the most compelling aspects of 2-(1-bromopropan-2-yl)-6-ethoxyphenol is its utility as a building block in synthesizing novel therapeutic agents. Researchers have leveraged this compound to develop molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound can modulate signaling pathways associated with chronic diseases by interacting with specific enzymes and receptors. The ability to fine-tune these interactions through structural modifications makes 2-(1-bromopropan-2-yl)-6-ethoxyphenol an invaluable asset in medicinal chemistry.

The synthesis of 2-(1-bromopropan-2-yl)-6-ethoxyphenol typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination of propanediol derivatives followed by etherification to introduce the ethoxy group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Additionally, green chemistry principles have been increasingly integrated into its synthesis, aiming to minimize waste and reduce environmental impact.

From a computational chemistry perspective, 2-(1-bromopropan-2-yl)-6-ethoxyphenol has been subjected to extensive molecular modeling studies to elucidate its binding modes with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For example, computational analyses have revealed that optimizing the spatial orientation of the bromine and ethoxy groups can significantly improve interactions with protein targets, thereby increasing the efficacy of derived drug candidates.

The pharmacokinetic properties of 2-(1-bromopropan-2-yl)-6-ethoxyphenol and its derivatives are also subjects of intense investigation. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to study its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have been crucial in identifying key structural determinants that influence drug bioavailability and toxicity.

In conclusion, 2-(1-bromopropan - 2 - yl ) - 6 - eth oxy phen ol ( CAS No . 2229203 - 47 - 6 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with its reactivity and biological potential , make it a cornerstone in the development of next-generation therapeutics . As research continues to uncover new applications for this compound , it is poised to play an even greater role in addressing unmet medical needs .